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Compound of Interest

Compound Name: Vamidothion

Cat. No.: B1683475

An In-depth Technical Guide to the Safety and Hazards of Vamidothion (CAS 2275-23-2)

Introduction

Vamidothion, identified by CAS number 2275-23-2, is a systemic organophosphate insecticide
and acaricide.[1] It functions by inhibiting acetylcholinesterase (AChE), an enzyme critical for
nerve function.[1][2] This mode of action leads to the persistent control of various piercing and
sucking pests on crops such as cotton, fruit, and rice.[1][3] Due to its toxicological profile,
Vamidothion is classified as a highly hazardous substance. The World Health Organization
(WHO) categorizes its technical grade as Class IB: highly hazardous. This guide provides
comprehensive safety, hazard, and toxicological information for researchers, scientists, and
professionals handling this compound.

Section 1: Physicochemical Properties

Vamidothion is a colorless crystalline solid in its pure form and an amber, waxy solid in its
technical grade. It is readily soluble in water and most organic solvents but is insoluble in
aliphatic hydrocarbons like cyclohexane and petroleum ether. The compound is stable in
organic solvents but decomposes in strong acidic or alkaline media.

Table 1: Physicochemical Properties of Vamidothion
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Property Value Reference
CAS Number 2275-23-2

Molecular Formula C8H18NO4PS2

Molecular Weight 287.34 g/mol

Appearance Colorless crystalline substance

Melting Point 46-48°C

Water Solubility Very good (approx. 4 g/mL)

Vapor Pressure Negligible at room temperature

| Log Kow (Octanol-Water Partition Coefficient) | 0.12 | |

Section 2: Toxicological Profile

The primary mechanism of Vamidothion's toxicity is the inhibition of acetylcholinesterase
(AChE), leading to an accumulation of acetylcholine at nerve endings. This can cause severe
effects on the nervous system, potentially resulting in convulsions, respiratory failure, and
death. The effects of exposure can be delayed.

Acute Toxicity

Vamidothion is highly toxic via the oral route and harmful if absorbed through the skin or

inhaled.

Table 2: Acute Toxicity of Vamidothion

Test Species Route Value Reference
LD50 Rat (female) Oral 110 mg/kg b.w.

LD50 Rat Oral 64-105 mg/kg

LD50 Mouse Oral 45 mg/kg b.w.

LD50 Rabbit Oral 160 mg/kg
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| LC50 (4 hr) | Rat | Inhalation | 1.73 mg/L | |

Chronic Toxicity and Other Studies

Long-term or repeated exposure to Vamidothion can lead to cumulative effects, primarily

through cholinesterase inhibition. Studies have been conducted to determine its long-term

effects, reproductive toxicity, and teratogenicity.

Table 3: Chronic Toxicity and No-Effect Levels for Vamidothion

Study Type Species

2-Generation
. Rat
Reproduction

Key Finding / No-
Observed-Adverse-
Effect Level
(NOAEL)

Reference

No effect on
reproductive
performance.
NOAEL was 0.5
mgl/kg bw based on
brain
cholinesterase
inhibition.

Teratogenicity Rat & Rabbit

No indication of
embryotoxic/teratogen
ic potential at doses
up to 20 mg/kg
b.w./day.

1-Year Toxicity Dog

NOAEL was 0.5
mg/kg bw based on
the effect on brain

cholinesterase.

| Acceptable Daily Intake (ADI) | Human | Temporary ADI: O - 0.0003 mg/kg b.w. | |

Section 3: Hazard Identification and Classification
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Vamidothion is subject to stringent classification and labeling regulations due to its high
toxicity.

GHS Classification

Table 4: GHS Hazard Classification for Vamidothion

Hazard Class Category Reference
Acute Toxicity, Oral Category 3

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

| Hazardous to the Aquatic Environment, Acute | Category 1 | |

Hazard Statements

e H301: Toxic if swallowed.
e H312: Harmful in contact with skin.
e H332: Harmful if inhaled.

e H400: Very toxic to aquatic life.
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Diagram 1: Logical overview of Vamidothion's hazards and mechanism.

Section 4: Exposure Control and Personal
Protection

Strict adherence to safety protocols is mandatory when handling Vamidothion.

e Engineering Controls: Work should be conducted in well-ventilated areas, using local
exhaust systems to minimize inhalation exposure. Safety shower and eye-wash facilities
must be readily available.

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear a face shield or chemical safety goggles.
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o Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, nitrile rubber) and protective
clothing are required. An apron may be necessary for tasks with a high risk of splashing.
Contaminated clothing must be removed immediately and washed separately before
reuse.

o Respiratory Protection: For operations that may generate dust or aerosols, a
NIOSH/MSHA-approved particulate filter respirator is necessary.

Section 5: Emergency Procedures

Immediate and appropriate action is critical in the event of exposure, fire, or spillage.

First Aid Measures

Medical observation is indicated following any significant exposure, as effects may be delayed.
A specific antidote may be necessary in case of poisoning.

Table 5: First Aid Measures for Vamidothion Exposure
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Exposure Route

Inhalation

First Aid Instructions

Move the victim to fresh
air and keep them at rest
in a half-upright position. If
breathing has stopped or
is difficult, provide
artificial respiration. Seek
immediate medical
attention.

Reference

Skin Contact

Immediately remove all
contaminated clothing. Drench
the affected skin area with
water, then wash thoroughly
with soap and water. Seek

medical attention.

Eye Contact

Hold eyelids open and flush
immediately with plenty of
clean, running water for at
least 15 minutes. Remove
contact lenses if present and
easy to do. Seek immediate

medical attention.

| Ingestion | Rinse the mouth with water. Induce vomiting ONLY if instructed by a poison control

center or medical professional and the person is conscious. Seek immediate medical attention.

Fire-Fighting Measures

Vamidothion is combustible, and liquid formulations may be flammabile.

o Suitable Extinguishing Media: Use water spray (fog), powder, foam, or carbon dioxide. Avoid

using a full water jet, as it may spread the material.
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e Specific Hazards: Decomposition on burning produces toxic fumes, including nitrogen
oxides, phosphorus oxides, and sulfur oxides. Firefighters must wear self-contained positive
pressure breathing apparatus and full protective gear. Runoff from fire control must be
contained to prevent environmental contamination.

Accidental Release Measures

o Personal Precautions: Evacuate the area and wear full personal protective equipment,
including respiratory protection.

o Containment and Cleanup: Sweep the spilled substance into covered containers. If itis a
powder, moisten it first to prevent dusting. Absorb liquid spills with inert material like sand or
diatomite. Carefully collect the remainder and place it in a properly labeled container for
disposal according to local regulations. Do not wash the substance into the sewer system.

Section 6: Environmental Hazards

» Ecotoxicity: Vamidothion is harmful to aquatic organisms. Special attention should be given
to its potential hazard to birds and bees.

e Environmental Fate:

o Mobility: Vamidothion is expected to have low mobility in soil based on an estimated Koc
of 810.

o Degradation: It is expected to undergo biodegradation, with an observed half-life of 1-1.5
days in soil. Hydrolysis also occurs, with a half-life of 36.5 days in water at pH 4.5 and
30°C. The main degradation product from photolysis is vamidothion sulfoxide.

o Bioconcentration: The potential for bioconcentration in aquatic organisms is considered
low, with an estimated Bioconcentration Factor (BCF) of 3.2.

Section 7: Experimental Protocols

Detailed experimental protocols for the cited toxicological studies are proprietary. However, a
generalized methodology for a key experiment, such as an acute oral toxicity study (OECD
Guideline 423), is provided below as a representative example.
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Methodology: Acute Oral Toxicity Study (Acute Toxic
Class Method)

1. Objective: To determine the acute oral toxicity of Vamidothion and classify it into a GHS
category. This method uses a stepwise procedure with a small number of animals per step.

2. Animals and Housing:

Species: Young, healthy adult rats (e.g., Sprague-Dawley), typically females as they are
often slightly more sensitive.

Housing: Animals are housed in small groups under controlled conditions (temperature,
humidity, 12-hour light/dark cycle) with free access to standard laboratory diet and drinking
water. They are acclimatized to laboratory conditions for at least 5 days before the study.

. Dose Preparation and Administration:
Vamidothion is dissolved or suspended in a suitable vehicle (e.g., distilled water, corn oil).

The substance is administered in a single dose by gavage using a stomach tube. Animals
are fasted prior to dosing.

. Experimental Procedure (Stepwise):

Step 1: A group of 3 animals is dosed at a starting level (e.g., 300 mg/kg, selected based on
existing information).

Outcome Evaluation:
o If 2 or 3 animals die, the substance is classified, and testing may stop.

o If 0 or 1 animal dies, the procedure is repeated with 3 additional animals at the same
dose.

o Depending on the number of mortalities, a decision is made to either stop testing or to test
at a lower or higher dose level in a subsequent step.

5. Observations:
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Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,
respiratory and circulatory patterns, autonomic and central nervous system effects, and
behavioral patterns), and body weight changes.

Observations are made frequently on the day of dosing and at least once daily for 14 days.
. Pathological Examination:
At the end of the observation period, all surviving animals are euthanized.

A gross necropsy is performed on all animals (those that died during the study and those
euthanized at the end). All gross pathological changes are recorded.

. Data Analysis and Interpretation:

The results are interpreted based on the number of mortalities and the evident toxicity at
each step. This allows for the classification of the substance into one of the GHS acute
toxicity categories without calculating a precise LD50 value.
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Diagram 2: Generalized workflow for an acute oral toxicity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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